Cas no 686743-71-5 (N-(2,3-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide)

N-(2,3-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide is a synthetic organic compound with potential applications in medicinal chemistry. This molecule exhibits unique structural features, including a dimethylphenyl group and an indolyl moiety, which contribute to its distinct chemical properties. Its sulfonylacetamide functionality suggests potential utility in drug discovery, particularly in the development of novel pharmaceuticals targeting specific biological pathways.
N-(2,3-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide structure
686743-71-5 structure
Product Name:N-(2,3-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide
CAS No:686743-71-5
MF:C20H22N2O3S
MW:370.465283870697
CID:6187712
PubChem ID:2157579
Update Time:2025-06-20

N-(2,3-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide
    • AKOS024585518
    • 686743-71-5
    • N-(2,3-dimethylphenyl)-2-(1-ethylindol-3-yl)sulfonylacetamide
    • F0590-0128
    • N-(2,3-dimethylphenyl)-2-((1-ethyl-1H-indol-3-yl)sulfonyl)acetamide
    • EU-0089680
    • N-(2,3-dimethylphenyl)-2-[(1-ethyl-1H-indol-3-yl)sulfonyl]acetamide
    • Inchi: 1S/C20H22N2O3S/c1-4-22-12-19(16-9-5-6-11-18(16)22)26(24,25)13-20(23)21-17-10-7-8-14(2)15(17)3/h5-12H,4,13H2,1-3H3,(H,21,23)
    • InChI Key: LLIIDVBVXFKORF-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC=C(C)C=1C)=O)(C1=CN(CC)C2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 370.13511374g/mol
  • Monoisotopic Mass: 370.13511374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 76.6Ų

N-(2,3-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide Pricemore >>

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